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Compound of Interest

Compound Name: 5-Fluoro-2,3-dihydrobenzofuran

Cat. No.: B1344187 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 5-Fluoro-2,3-
dihydrobenzofuran

This technical guide provides a comprehensive overview of the core physicochemical

properties, experimental characterization protocols, and synthetic relevance of 5-Fluoro-2,3-
dihydrobenzofuran. The information is intended for researchers, scientists, and professionals

involved in drug development and medicinal chemistry. This compound serves as a crucial

building block in the synthesis of a variety of biologically active molecules.[1]

Core Physicochemical Properties
5-Fluoro-2,3-dihydrobenzofuran is a fluorinated heterocyclic compound with the chemical

formula C₈H₇FO.[2] Its structural and physical characteristics make it a versatile intermediate in

organic synthesis.
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Property Value Source(s)

CAS Number 245762-35-0 [1][2]

Molecular Formula C₈H₇FO [1][2]

Molecular Weight 138.14 g/mol [1][2]

Appearance Colourless Oil [2]

Boiling Point 191.6 ± 29.0 °C (Predicted) [2]

Density 1.214 ± 0.06 g/cm³ (Predicted) [2]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[2]

Storage Temperature

2-8°C, protected from light,

-20°C Freezer, Under inert

atmosphere

[1][2]

Experimental Protocols
The characterization and quality control of 5-Fluoro-2,3-dihydrobenzofuran rely on standard

analytical techniques to confirm its structure, purity, and identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation of the molecule.

¹H NMR Spectroscopy: Used to determine the number and environment of hydrogen atoms.

Chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard like

tetramethylsilane (TMS). Signal multiplicities are described as singlet (s), doublet (d), triplet

(t), quartet (q), or multiplet (m), and coupling constants (J) are quoted in Hertz (Hz).[3]

¹³C NMR Spectroscopy: Provides information about the carbon skeleton of the molecule.

¹⁹F NMR Spectroscopy: Specifically used to analyze the fluorine atom within the structure,

which is a key identifier for this compound.[4]
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Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern,

confirming the compound's identity.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the compound

from any volatile impurities before it enters the mass spectrometer, providing a measure of

purity and identity.[5] The mass spectrum reveals the mass-to-charge ratio (m/z) of the

parent molecule and its fragments.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS): Used to determine the mass and

purity of the compound.[3] An ion trap mass spectrometer can be used for this purpose.[3]

High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass

measurement, which can be used to confirm the elemental composition of the molecule.[3]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule by measuring

the absorption of infrared radiation at various wavelengths. The C-F bond and other

characteristic bonds within the dihydrobenzofuran structure will produce distinct peaks in the IR

spectrum.[5][7]

Synthesis and Application Workflows
5-Fluoro-2,3-dihydrobenzofuran is a valuable intermediate. The following diagrams illustrate

a general synthesis approach and its application in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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